Cas no 2171231-55-1 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid
• CAS No: 2171231-55-1
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6507391
• PubChem ID: 165548722
• Update Time: 2025-07-21

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-3-hydroxypropanoic acid
• 2171231-55-1
• EN300-1513659

• Inchi： 1S/C22H22N2O6/c25-11-18(19(26)27)23-20(28)22(9-10-22)24-21(29)30-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,25H,9-12H2,(H,23,28)(H,24,29)(H,26,27)/t18-/m0/s1
• InChI Key： TXQBJZGWVYHQCJ-SFHVURJKSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CO

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid

Introduction to (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic Acid (CAS No. 2171231-55-1)

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid), identified by its CAS number 2171231-55-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The chemical structure of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid is characterized by a cyclopropyl ring connected to an amide moiety, which is further substituted with an Fmoc-protected amino group. This configuration not only imparts steric hindrance but also provides a site for further functionalization, making it a versatile scaffold for drug discovery. The presence of the hydroxypropanoic acid moiety at the third position adds another layer of complexity, influencing both the solubility and reactivity of the compound.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid plays a crucial role in determining its biological activity. The (S)-configuration at the chiral center has been shown to be more effective in several pharmacological assays, underscoring the importance of enantioselective synthesis in drug development.

The fluorenylmethoxycarbonyl (Fmoc) group is a common protective group used in peptide synthesis, but its application extends beyond peptides. In this context, the Fmoc moiety provides stability to the amino group during synthetic procedures while allowing for selective deprotection under specific conditions. This feature makes (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid a valuable intermediate in the synthesis of more complex molecules, particularly those involving peptide-like structures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. Molecular modeling studies on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid have revealed potential binding interactions with various biological targets, including enzymes and receptors. These predictions have guided experimental efforts and have led to the identification of novel pharmacophores within this compound.

The cyclopropyl ring is a unique structural feature that has been exploited in drug design due to its ability to fit into small hydrophobic pockets within biological targets. This rigidity not only enhances binding affinity but also reduces conformational flexibility, which can be beneficial for drug stability and bioavailability. The incorporation of a cyclopropyl group into (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid suggests that it may exhibit potent activity against certain diseases where such structural motifs are known to be important.

The hydroxypropanoic acid moiety at the third position introduces polarity into the molecule, which can influence its solubility and permeability across biological membranes. This feature is particularly important in drug design, as it can affect both the pharmacokinetics and pharmacodynamics of a candidate compound. Optimization of this moiety may lead to improved drug-like properties, making (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid a promising candidate for further development.

Current research in medicinal chemistry focuses on developing innovative strategies for the synthesis of complex molecules like (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid. Techniques such as asymmetric catalysis and flow chemistry have enabled more efficient and scalable production of enantiomerically pure compounds. These advancements have reduced costs and improved yields, making it feasible to explore more complex molecular architectures.

The potential applications of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid are diverse, ranging from anti-inflammatory agents to anticancer drugs. Its unique structural features make it an attractive scaffold for designing molecules that can interact with multiple targets simultaneously. Such multitarget engagement is increasingly recognized as a key strategy for developing effective therapeutics against complex diseases.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-3-hydroxypropanoic acid (CAS No. 2171231-55-1) represents a significant advancement in pharmaceutical research. Its complex structure, chiral center, and functional groups make it a versatile molecule with potential applications across various therapeutic areas. Continued research into this compound will likely yield novel insights into drug design and development, contributing to the discovery of next-generation therapeutics.